Cas no 876061-36-8 (2-Bromo-4,6-difluoro-N-methylbenzenamine)

• Product Name: 2-Bromo-4,6-difluoro-N-methylbenzenamine
• CAS No: 876061-36-8
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 1913999
• PubChem ID: 21161558
• Update Time: 2025-10-28

2-Bromo-4,6-difluoro-N-methylbenzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-4,6-difluoro-N-methyl-
• EN300-1232853
• 876061-36-8
• 2-broMo-4,6-difluoro-N-MethylbenzenaMine
• MFCD11644795
• 2-Bromo-4,6-difluoro-N-methylaniline
• AKOS009361823
• 2-Bromo-4,6-difluoro-N-methylbenzenamine

• MDL： MFCD11644795
• Inchi： 1S/C7H6BrF2N/c1-11-7-5(8)2-4(9)3-6(7)10/h2-3,11H,1H3
• InChI Key： MEGICNYNMGRCIB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC)F)F

Computed Properties

• Exact Mass: 220.96517Da
• Monoisotopic Mass: 220.96517Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Bromo-4,6-difluoro-N-methylbenzenamine

Introduction to 2-Bromo-4,6-difluoro-N-methylbenzenamine (CAS No. 876061-36-8)

2-Bromo-4,6-difluoro-N-methylbenzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 876061-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamine derivatives, characterized by its bromine and fluorine substituents, which contribute to its unique chemical properties and reactivity. The presence of a methyl group at the N position further enhances its potential as a building block in synthetic chemistry.

The structural features of 2-Bromo-4,6-difluoro-N-methylbenzenamine make it a valuable intermediate in the synthesis of more complex molecules. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery. Additionally, the fluorine atoms at the 4 and 6 positions introduce electronic and steric effects that can modulate the biological activity of derived compounds.

In recent years, there has been growing interest in arylamine derivatives due to their potential applications in medicinal chemistry. Specifically, compounds with bromine and fluorine substituents have been explored for their role in developing novel therapeutic agents. For instance, research has demonstrated that such modifications can enhance binding affinity to biological targets, improve metabolic stability, and reduce toxicity. This has made 2-Bromo-4,6-difluoro-N-methylbenzenamine a promising candidate for further investigation.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural motifs present in 2-Bromo-4,6-difluoro-N-methylbenzenamine make it a suitable scaffold for such inhibitors.

Furthermore, the compound has been investigated for its potential in agrochemical applications. Fluorinated arylamines are known to exhibit herbicidal and pesticidal properties, making them valuable in crop protection strategies. The unique combination of substituents in 2-Bromo-4,6-difluoro-N-methylbenzenamine may contribute to its effectiveness against various pests and weeds while maintaining environmental safety.

The synthesis of 2-Bromo-4,6-difluoro-N-methylbenzenamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzene derivatives followed by amination and subsequent functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently.

In terms of biological activity, preliminary studies on derivatives of 2-Bromo-4,6-difluoro-N-methylbenzenamine have revealed interesting properties. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease. These findings underscore the importance of this compound as a starting point for drug discovery efforts.

The role of computational chemistry has been instrumental in understanding the behavior of 2-Bromo-4,6-difluoro-N-methylbenzenamine and its derivatives. Molecular modeling techniques allow researchers to predict interactions between the compound and biological targets, aiding in the design of more effective drugs. Additionally, computational methods can help optimize synthetic pathways by identifying energetically favorable reaction mechanisms.

Future research directions may focus on exploring novel derivatives of 2-Bromo-4,6-difluoro-N-methylbenzenamine to enhance their pharmacological properties. This could involve introducing additional functional groups or exploring different substitution patterns to improve bioavailability and target specificity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The industrial production of 2-Bromo-4,6-difluoro-N-methylbenzenamine will also be an important consideration for future development. Scaling up synthetic processes while maintaining cost-effectiveness and environmental sustainability will be essential for widespread adoption in pharmaceutical and agrochemical industries. Innovations in green chemistry principles may offer solutions to minimize waste and reduce energy consumption during manufacturing.

In conclusion,2-Bromo-4,6-difluoro-N-methylbenzenamine (CAS No. 876061-36-8) represents a significant advancement in organic synthesis with potential applications across multiple industries. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents and agrochemicals. Continued research into this compound and its derivatives promises to yield valuable insights into disease mechanisms and provide innovative solutions for global challenges.